![molecular formula C18H18BrFN2O B3571760 1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine](/img/structure/B3571760.png)
1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine
Overview
Description
1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine is not fully understood. However, studies have shown that it interacts with various cellular targets, including ion channels and receptors. This compound has been found to inhibit the activity of voltage-gated sodium channels, which are involved in the propagation of action potentials in neurons. Additionally, it has been found to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine has been found to exhibit various biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been found to reduce the frequency and severity of epileptic seizures in animal models. It has also been found to exhibit significant analgesic properties, reducing pain sensation in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine in lab experiments include its potential therapeutic applications and its ability to interact with various cellular targets. However, the limitations of using this compound in lab experiments include its complex synthesis method and its potential toxicity.
Future Directions
There are several future directions for the study of 1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine. One potential direction is the development of more efficient synthesis methods to produce this compound in larger quantities. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Furthermore, studies are needed to determine the toxicity and safety profile of this compound in vivo. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.
Scientific Research Applications
1-(4-bromobenzyl)-4-(2-fluorobenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity against certain types of cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has been found to possess anticonvulsant and analgesic properties, making it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain.
properties
IUPAC Name |
[4-[(4-bromophenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrFN2O/c19-15-7-5-14(6-8-15)13-21-9-11-22(12-10-21)18(23)16-3-1-2-4-17(16)20/h1-8H,9-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJFZYFPSGNGFQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)Br)C(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(4-Bromobenzyl)piperazin-1-yl](2-fluorophenyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.